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Introduction

The preservation of wood is critical for extending its service life, particularly in applications
where it is exposed to biological agents of deterioration such as fungi and insects. Ammoniacal
Copper Zinc Arsenate (ACZA), a water-borne preservative, has been utilized for decades,
especially for treating refractory wood species like Douglas-fir. This guide provides a
comprehensive comparison of the field trial performance of ACZA-treated wood against other
common wood preservatives, including Chromated Copper Arsenate (CCA), Alkaline Copper
Quaternary (ACQ), and Copper Azole (CA). The information is intended for researchers,
scientists, and professionals in the field of wood protection.

ACZA was developed as an improvement to Ammoniacal Copper Arsenate (ACA) and has
been in commercial use since the 1980s. Its formulation consists of copper oxide, zinc oxide,
and arsenic pentoxide, which collectively provide protection against a broad spectrum of decay
fungi and termites.[1]

Comparative Performance Data
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The following tables summarize quantitative data from various field trials, comparing the
performance of ACZA-treated wood with other preservatives in terms of decay resistance,
termite resistance, and preservative leaching.

ble 1: | : in Field Stal

. . Average
Preservat Wood Retention Exposure Duration
. . . Decay Source
ive Species ( kg/m 3) Site (Years) .
Rating*
Southern 4.0 (0.25 Saucier, _
ACZA ) 30 No Failures [2]
Pine pcf) MS
Southern 8.0 (0.5 Saucier, )
ACZA ] 30 No Failures  [3]
Pine pcf) MS
Southern Saucier, ]
CCA-C ] 7.0 40 No Failures [3]
Pine MS
Southern Saucier, _
CCA-A ) >7.0 60 No Failures  [3]
Pine MS
Southern Saucier, )
ACA ) 8.0 60 No Failures  [3]
Pine MS

1Decay rating according to American Wood Protection Association (AWPA) Standard E7, where
10 is sound and O is failure. "No Failures" indicates that the stakes were still in service without
significant decay.

Table 2: Termite Resistance in Field Trials
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. ) Average
Preservat Wood Retention Exposure Duration .
) ] ) Termite Source
ive Species ( kg/m 3) Site (Years) )
Rating*
ACZA Douglas-fir 4.0 Hawaii 6 10.0
CCA Hem-fir 4.0 Hawaii 6 9.8
Not Ontario, Not 0.2 (low
ACQ Hemlock -~ - [4]
Specified Canada Specified attack)
Mean
ratings of
) ) 1.00 or
Various Not Ontario,
CCA-C - 8 less (trace [4]
Softwoods Specified Canada
of attack)
for most
lots

1Termite rating according to a visual scale where a higher number indicates better performance

(e.g., 10 is sound). A lower rating (e.g., on a 0-10 scale where 0 is no attack) can also be used,

as noted in the source.

Table 3: Preservative Leaching in Field and Laboratory

Studies
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Preservat Compone Retention Test . Percent
. . Duration Source
ive nt (kg/m 3) Condition Leached
Reduced
) Not Not Not leaching
ACZA Arsenic B a N [5]
Specified Specified Specified compared
to ACA
Reduced
Not Not Not leaching
ACZA Copper N N N [5]
Specified Specified Specified compared
to ACA
Ground-
Copper contact
CCA-C _ 6.4 44 months 9% [6]
Oxide stakes
(Hawaii)
Ground-
Copper contact
ACQ-B ] 6.4 44 months 21% [6]
Oxide stakes
(Hawaii)
Copper Not
ACQ-D ] 4.0 - 6 months ~10% [6]
Oxide Specified
Deck
CCA-C Copper 6.4 exposure 20 months 5% [6]
(Georgia)
Deck
ACQ-B Copper 6.4 exposure 20 months 8-10% [6]
(Georgia)
CCA Rainfall
) 100 mg
(weathered  Arsenic 2.7 leachate 1 year total [1]
ota
) collection
Rainfall
1.1 (as 670 mg
ACQ (new) Copper leachate 1 year [1]
CuO) ] total
collection
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Experimental Protocols

The field trial data presented in this guide are primarily based on standardized methodologies
from the American Wood Protection Association (AWPA) and ASTM International.

Field Stake Test for Decay and Termite Resistance
(AWPA E7)

This standard method is used to evaluate the performance of wood preservatives in ground

contact.

Test Specimens: Wooden stakes, typically 19 x 19 mm in cross-section and 457 mm long,
are prepared from a specified wood species (e.g., Southern Pine sapwood).

Preservative Treatment: Stakes are pressure-treated with the preservative to a range of
target retentions.

Field Installation: The treated stakes, along with untreated controls, are installed vertically in
the ground to approximately half their length in a designated test plot with known high decay
and/or termite hazard.

Inspection and Rating: At regular intervals (typically annually), the stakes are removed from
the ground, cleaned, and visually inspected for signs of decay and termite attack. A
numerical rating scale is used to quantify the extent of deterioration. For decay, a common
scale is 10 (sound), 9 (trace of decay), 7 (moderate decay), 4 (heavy decay), and O (failure).
A similar scale is used for termite attack.

Leaching Studies

Leaching of preservative components is a critical factor affecting both the long-term efficacy of
the treatment and its potential environmental impact.

Laboratory Leaching (e.g., AWPA E11): Treated wood blocks are submerged in distilled
water, which is periodically collected and analyzed for the concentration of leached
preservative elements. This provides a standardized measure of leaching potential.

Field Leaching: This can be assessed in several ways:
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o Analysis of Depleted Stakes: Stakes from field trials (like AWPA E7) can be analyzed for
their remaining preservative content after a certain period of exposure. The difference
between the initial and final retention provides an estimate of leaching.

o Lysimeter Studies: Treated wood is exposed to natural rainfall, and the leachate that
passes through a soil column beneath the wood is collected and analyzed.

o Runoff Collection: For above-ground applications like decking, rainfall runoff from the
surface of the treated wood is collected and analyzed for preservative components.

Visualizations
Logical Comparison of Wood Preservative Performance
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Caption: Comparative performance of wood preservatives.
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Experimental Workflow for Wood Preservative Field
Trials
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Caption: Typical workflow for wood preservative field trials.

Conclusion

Field trial data indicates that Ammoniacal Copper Zinc Arsenate (ACZA) is a highly effective
wood preservative, demonstrating excellent long-term resistance to both fungal decay and
termite attack, comparable to the performance of CCA.[2][3] In a field test in Hawaii, ACZA-
treated wood showed no signs of termite attack after six years.

The primary difference between ACZA and newer copper-based alternatives like ACQ and
Copper Azole lies in their composition and leaching characteristics. While ACZA contains
arsenic, which has raised environmental concerns, it exhibits good resistance to leaching.[5]
Conversely, ACQ and CA formulations, while arsenic-free, have shown a higher potential for
copper leaching in some studies.[1][6] The choice of preservative will therefore depend on a
balance of factors including the required service life, the specific biological hazards, the wood
species to be treated, and the environmental regulations and considerations for the intended
application. Further long-term comparative studies, particularly on the newer preservative
systems, are needed to provide a more complete picture of their relative performance over
extended periods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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